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Get Quote

1,2-distearoyl-sn-glycero-3-phosphoethanolamine-N-[methoxy(polyethylene glycol)-2000],

commonly abbreviated as DSPE-PEG 2000, is a phospholipid-polymer conjugate that has

become a cornerstone in the field of advanced drug delivery.[1] Its widespread use in

formulating nanocarriers like liposomes and micelles stems from its unique amphiphilic

character, biocompatibility, and biodegradability.[1][2] Amphiphilicity refers to the possession of

both hydrophilic (water-loving) and lipophilic (fat-loving) properties within a single molecule.

This dual nature is the primary driver of its self-assembly into sophisticated core-shell

nanostructures in aqueous environments, making it an invaluable tool for solubilizing and

delivering poorly water-soluble therapeutic agents.[3][4] This guide provides a detailed

examination of the structural and physicochemical properties that govern the amphiphilicity of

DSPE-PEG 2000.

Molecular Architecture: A Tale of Two Moieties
The amphiphilicity of DSPE-PEG 2000 is a direct consequence of its distinct molecular

components: a hydrophobic lipid anchor and a hydrophilic polymer chain.[1]

The Hydrophobic Anchor (DSPE): The 1,2-distearoyl-sn-glycero-3-phosphoethanolamine

(DSPE) portion constitutes the molecule's nonpolar, hydrophobic tail. It consists of a glycerol
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backbone, two saturated 18-carbon stearoyl fatty acid chains, and a phosphate group.[5][6]

These long fatty acid chains are responsible for the molecule's lipid-like character and its

tendency to avoid contact with water, driving its incorporation into the hydrophobic cores of

self-assembled structures.[7]

The Hydrophilic Shell (PEG 2000): Covalently attached to the phosphoethanolamine

headgroup of DSPE is a long, flexible chain of polyethylene glycol (PEG) with an average

molecular weight of 2000 Daltons.[4] This PEG chain is highly water-soluble and forms a

protective hydrophilic corona or shell on the exterior of nanostructures.[5] This "PEGylation"

is critical for providing steric stabilization, which shields the nanoparticles from opsonization

and clearance by the mononuclear phagocyte system, thereby prolonging their circulation

time in the bloodstream.[8][9]
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Figure 1: Molecular structure of DSPE-PEG 2000.
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Self-Assembly in Aqueous Media: The Formation of
Micelles
When DSPE-PEG 2000 is introduced into an aqueous solution above a certain concentration,

its amphiphilic molecules spontaneously organize to minimize the unfavorable interactions

between their hydrophobic tails and water. This process, driven by the hydrophobic effect,

results in the formation of thermodynamically stable, core-shell nanostructures known as

micelles.[10]

In these micelles, the hydrophobic DSPE tails aggregate to form a sequestered inner core,

creating a microenvironment suitable for encapsulating lipophilic drugs.[4] Concurrently, the

hydrophilic PEG 2000 chains orient themselves towards the aqueous exterior, forming a dense,

water-soluble corona that ensures the colloidal stability of the entire assembly.[4]
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Figure 2: Spontaneous self-assembly of DSPE-PEG 2000 into a micelle.

Quantitative Analysis of Amphiphilicity
The self-assembly behavior of DSPE-PEG 2000 can be characterized by several key

quantitative parameters.
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Critical Micelle Concentration (CMC)
The Critical Micelle Concentration (CMC) is the minimum concentration of an amphiphile at

which micelle formation begins. Below the CMC, DSPE-PEG 2000 exists predominantly as

individual monomers. Above the CMC, the addition of more molecules leads to the formation of

more micelles rather than an increase in the monomer concentration. A low CMC value is

highly desirable for drug delivery applications, as it ensures that the micelles remain stable and

do not prematurely disassemble upon dilution in the bloodstream.[4]

The CMC of DSPE-PEG 2000 is highly sensitive to the surrounding environment, particularly

the ionic strength of the solvent.[11] In pure water, the CMC is significantly higher than in

buffered saline solutions.[12] This is because the ions in a buffer can shield the electrostatic

repulsion between the negatively charged phosphate groups, thus facilitating easier

aggregation.[11][12]

Parameter Solvent/Medium Reported Value (µM) Reference(s)

CMC Pure Water ≈ 10 - 20 [11][12]

CMC
HEPES Buffered

Saline
0.5 - 1.0 [11]

CMC General (Aqueous) 0.5 - 1.5 [13]

CMC General (Aqueous) 2.44 [14]

Aggregation Number (Nagg)
The aggregation number is the average number of individual DSPE-PEG 2000 molecules that

assemble to form a single micelle. This parameter is also heavily influenced by the solvent

conditions.

Parameter Solvent/Medium Reported Value Reference(s)

Nagg Saline Solution ≈ 90 [11]

Nagg Pure Water < 8 [11]
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Factors Influencing Self-Assembly
The precise nature of the self-assembled structures formed by DSPE-PEG 2000 depends on a

variety of factors:

Solvent and Ionic Strength: As detailed above, the presence of ions in solution decreases the

CMC and promotes the formation of larger micelles with higher aggregation numbers.[11][12]

Lipid Concentration: At concentrations well above the CMC, the viscosity of the solution can

increase dramatically.[11] Higher concentrations generally lead to the formation of larger

micelles, although excessive concentrations may cause unwanted aggregation or

precipitation.[15]

Temperature: Temperature can influence the fluidity of the hydrophobic core and the

hydration of the PEG chains, thereby affecting micelle stability and size.

pH: The pH of the solution can alter the charge on the phosphate headgroup, which in turn

can influence electrostatic interactions and affect micelle size and stability.[15]

Preparation Method: The technique used to prepare the micellar solution—such as simple

hydration, sonication, or freeze-thawing—can significantly impact the size, homogeneity, and

type of the resulting nanostructures.[16]

Experimental Protocol: Determination of Critical
Micelle Concentration
A widely used method to determine the CMC of DSPE-PEG 2000 is based on fluorescence

spectroscopy using a hydrophobic probe, such as N-Phenyl-1-naphthylamine or pyrene.

Principle
Hydrophobic fluorescent probes have low fluorescence intensity in polar aqueous

environments but exhibit a significant increase in fluorescence when they are partitioned into

the nonpolar, hydrophobic core of a micelle. By measuring the fluorescence intensity across a

range of DSPE-PEG 2000 concentrations, the CMC can be identified as the point where a

sharp increase in intensity occurs.[11]
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Detailed Methodology
Stock Solution Preparation:

Prepare a concentrated stock solution of DSPE-PEG 2000 (e.g., 1 mM) in the desired

aqueous medium (e.g., pure water or phosphate-buffered saline).

Prepare a stock solution of the fluorescent probe (e.g., 1 µM N-Phenyl-1-naphthylamine)

in a suitable solvent like ethanol or methanol.[14]

Sample Preparation:

Prepare a series of vials or a 96-well plate with serial dilutions of the DSPE-PEG 2000
stock solution to cover a concentration range both below and above the expected CMC

(e.g., 0.01 µM to 100 µM).

Add a small, constant aliquot of the fluorescent probe stock solution to each dilution. The

final concentration of the probe should be kept very low to avoid altering the micellization

process.

Equilibration:

Gently mix the samples and allow them to equilibrate for a set period (e.g., 2-4 hours) at a

constant temperature in the dark to ensure the probe has fully partitioned.[17]

Fluorescence Measurement:

Using a spectrofluorometer, measure the fluorescence intensity of each sample. For N-

Phenyl-1-naphthylamine, the excitation wavelength is typically around 340 nm and the

emission is measured around 420 nm.

Data Analysis:

Plot the fluorescence intensity as a function of the logarithm of the DSPE-PEG 2000
concentration.

The resulting plot will typically show two linear regions: one with low, relatively constant

fluorescence at low concentrations, and another with a steeply rising fluorescence at high
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concentrations.

The CMC is determined from the intersection point of the two extrapolated linear portions

of the graph.
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Figure 3: Experimental workflow for CMC determination.

Conclusion
The amphiphilicity of DSPE-PEG 2000 is the fundamental property that underpins its immense

utility in drug delivery and nanotechnology. The molecule's elegant design, featuring a robust
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hydrophobic DSPE anchor and a versatile hydrophilic PEG shield, enables the spontaneous

formation of stable, core-shell micelles in aqueous solutions. A thorough understanding of its

quantitative properties, such as the critical micelle concentration, and the environmental factors

that influence its self-assembly is critical for the rational design and optimization of effective

nanomedicines for a wide range of therapeutic applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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